Cas no 1326890-32-7 (3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3H,4H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3H,4H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 1326890-32-7
• MF: C₂₃H₁₈N₄O₂S
• MW: 414.479623317719
• CID: 5321878
• Update Time: 2025-08-05

3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]thieno[2,3-d]pyrimidin-4(3H)-one
• STL125988
• 3-benzyl-5-methyl-6-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)thieno[2,3-d]pyrimidin-4(3H)-one
• 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]thieno[2,3-d]pyrimidin-4-one

• Inchi： 1S/C23H18N4O2S/c1-14-7-6-10-17(11-14)20-25-21(29-26-20)19-15(2)18-22(30-19)24-13-27(23(18)28)12-16-8-4-3-5-9-16/h3-11,13H,12H2,1-2H3
• InChI Key： UBCQXGHLIPDXPI-UHFFFAOYSA-N
• SMILES： S1C(C2=NC(C3C=CC=C(C)C=3)=NO2)=C(C)C2C(N(C=NC1=2)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 655
• XLogP3: 4.7
• Topological Polar Surface Area: 99.8

Additional information on 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3H,4H-thieno[2,3-d]pyrimidin-4-one

Introduction to 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 1326890-32-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3H,4H-thieno[2,3-d]pyrimidin-4-one, identified by its CAS number 1326890-32-7, represents a structurally complex molecule with significant potential in the fields of chemical biology and medicinal chemistry. This heterocyclic scaffold combines multiple pharmacophoric elements, including a thiophene-pyrimidine core, a benzyl substituent, and an integrated 1,2,4-oxadiazole moiety linked to a 3-methylphenyl group. Such a combination of functional groups has garnered attention due to its ability to modulate biological pathways through precise interactions with target proteins and enzymes.

Recent advancements in the design of bioactive molecules have highlighted the importance of multivalent interactions in enhancing binding affinity and selectivity. The thieno[2,3-d]pyrimidin-4-one core is a well-documented scaffold in drug discovery, exhibiting properties that make it suitable for developing small-molecule inhibitors targeting various therapeutic areas. The presence of the 1,2,4-oxadiazole group further enriches the molecular framework by introducing additional hydrogen bonding capabilities and electronic diversity. These features are particularly valuable in designing compounds that can engage with biological targets in a highly specific manner.

The benzyl substituent at the 5-position of the thiophene ring contributes to the overall hydrophobicity of the molecule while also providing a handle for further derivatization. This flexibility allows chemists to fine-tune physicochemical properties such as solubility, permeability, and metabolic stability—critical factors in drug development. Moreover, the 3-methylphenyl group attached to the oxadiazole ring introduces steric hindrance and electronic modulation, which can influence binding kinetics and thermodynamics when interacting with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for therapeutic intervention. The integration of multiple pharmacophoric units into a single scaffold enables simultaneous engagement with different binding sites on a target protein or enzyme. This approach has been increasingly adopted in modern drug design strategies to achieve higher efficacy and reduced side effects. For instance, studies have demonstrated that thiophene-pyrimidine derivatives exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression.

In particular, the 1,2,4-oxadiazole moiety has been extensively studied for its bioactivity in various disease models. This heterocycle is known to possess antimicrobial, anti-inflammatory, and anticancer properties by interacting with key cellular machinery. The structural motif found in 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 1326890-32-7) aligns well with these findings, suggesting that it may exhibit similar pharmacological effects while offering additional structural diversity for optimization.

Recent computational studies have shed light on the binding modes of this compound when interacting with hypothetical biological targets. Molecular docking simulations indicate that the thieno[2,3-d]pyrimidin-4-one core can form stable hydrogen bonds with key residues in active sites of enzymes such as tyrosine kinases. Concurrently, the 1,2,4-oxadiazole group can engage with hydrophobic pockets or participate in π-stacking interactions. These interactions are predicted to contribute to high binding affinities and selectivity against off-target proteins.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key synthetic steps include cyclization reactions to form the thiophene-pyrimidine core followed by functionalization at strategic positions using palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes. Advances in synthetic methodologies have enabled more efficient access to such complex molecules compared to traditional approaches.

In terms of biological evaluation, 3-benzyl-5-methyl-6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-3H,,4H-thieno[2,,3-d]pyrimidin4-one (CAS No. 1326890327) has shown promise as an inhibitor of certain kinases implicated in cancer cell proliferation. Preliminary cell-based assays suggest that it can modulate signaling pathways associated with tumor growth and metastasis without significant toxicity at submicromolar concentrations. These findings warrant further investigation into its potential as an anticancer therapeutic agent.

The compound’s structural features also make it an attractive candidate for developing probes in chemical biology research. By incorporating fluorescent or photoaffinity labeling groups into its molecular framework, it could be used to study enzyme mechanisms or identify novel interactors within cellular systems. Such applications would contribute valuable insights into fundamental biological processes while also guiding future drug discovery efforts.

Future directions for research on this molecule may include exploring its analogs through structure-based drug design principles or employing high-throughput screening techniques to identify new bioactivities associated with its scaffold structure.* Additionally,* investigating its pharmacokinetic properties* will be crucial* before moving towards clinical development.* Collaborative efforts between synthetic chemists,* medicinal chemists,and biologists* will be essential*to unlock*the full potential*of this promising compound.